Cas no 1111419-50-1 (3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

3-(2H-1,3-Benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a structurally complex heterocyclic compound featuring a benzodioxole core linked to a pyridazine moiety via a sulfanyl bridge, further functionalized with a 1,2,4-oxadiazole group. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. Its unique scaffold combines electron-rich aromatic systems with polarizable sulfur and nitrogen heteroatoms, enhancing binding interactions with biological targets. The presence of the oxadiazole ring contributes to metabolic stability, while the methylphenyl substitution may influence lipophilicity and selectivity. Suitable for research in drug discovery and structure-activity relationship studies.
3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine structure
1111419-50-1 structure
Product Name:3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
CAS No:1111419-50-1
MF:C21H16N4O3S
MW:404.441742897034
CID:5393409
Update Time:2025-11-04

3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]-3-(2-methylphenyl)-1,2,4-oxadiazole
    • Pyridazine, 3-(1,3-benzodioxol-5-yl)-6-[[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-
    • 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
    • Inchi: 1S/C21H16N4O3S/c1-13-4-2-3-5-15(13)21-22-19(28-25-21)11-29-20-9-7-16(23-24-20)14-6-8-17-18(10-14)27-12-26-17/h2-10H,11-12H2,1H3
    • InChI Key: HDNHJOFMVTXFRY-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C3OCOC3=C2)=NN=C(SCC2ON=C(C3=CC=CC=C3C)N=2)C=C1

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 650.7±65.0 °C(Predicted)
  • pka: 0.85±0.10(Predicted)

3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Pricemore >>

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3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Related Literature

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Introduction to Compound with CAS No. 1111419-50-1 and Product Name: 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

The compound identified by the CAS number 1111419-50-1 and the product name 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzodioxole moiety, a pyridazine core, and a sulfanyl linkage, which collectively contribute to its unique chemical properties and biological interactions.

Recent studies in the domain of medicinal chemistry have highlighted the importance of benzodioxole derivatives in the development of novel therapeutic agents. These compounds are known for their ability to interact with various biological targets, making them valuable candidates for further investigation. The presence of the benzodioxole ring in this compound not only enhances its binding affinity but also contributes to its stability and bioavailability. This is particularly relevant in the context of drug design, where optimizing these properties is crucial for achieving desired pharmacological effects.

The pyridazine core is another critical component of this molecule. Pyridazines are six-membered aromatic heterocycles that feature a nitrogen atom at positions 1 and 4. They are widely recognized for their role in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In this compound, the pyridazine ring is positioned such that it can engage in hydrogen bonding interactions with biological targets, which is essential for maintaining high affinity and specificity. The structural flexibility of the pyridazine moiety also allows for modifications that can fine-tune its pharmacological profile.

One of the most intriguing aspects of this compound is the presence of a sulfanyl group attached to a methyl-substituted phenyl ring via an 1,2,4-oxadiazole bridge. The sulfanyl group is known to enhance solubility and bioavailability, while the oxadiazole ring adds another layer of complexity to its interaction with biological targets. The combination of these functional groups results in a molecule with multiple potential binding sites, which could be exploited for developing multi-target drugs. Such drugs have gained prominence in recent years due to their ability to address multiple aspects of a disease simultaneously, thereby improving therapeutic outcomes.

Current research in pharmaceutical chemistry increasingly emphasizes the development of molecules that can modulate inflammatory pathways. The compound under discussion exhibits promising properties in this regard. Studies have indicated that it can interact with enzymes involved in inflammation, potentially reducing oxidative stress and modulating immune responses. These effects are particularly relevant in conditions such as arthritis, where inflammation plays a central role. Additionally, the compound's ability to cross cell membranes suggests that it may be effective when administered orally, which would enhance patient compliance.

Another area of interest is the potential application of this compound in treating neurological disorders. The benzodioxole moiety has been associated with effects on neurotransmitter systems, particularly serotonin and dopamine pathways. These pathways are implicated in conditions such as depression and anxiety disorders. Preliminary studies suggest that the compound can modulate these systems without causing significant side effects commonly observed with other drugs targeting these pathways. This makes it an attractive candidate for further development into a therapeutic agent.

The synthesis of this compound involves several sophisticated steps that highlight the ingenuity of modern organic chemistry techniques. The key step involves the formation of the 1,2,4-oxadiazole ring through cyclocondensation reactions. This step requires precise control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the sulfanyl group and attachment to the pyridazine core further demonstrate the synthetic prowess required to produce such complex molecules.

In terms of pharmacokinetics, preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for determining its suitability for clinical use. Additionally, studies on its distribution within biological systems indicate that it can reach target tissues efficiently, which is essential for achieving therapeutic concentrations.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, derivatives of benzodioxole have shown promise as herbicides due to their ability to inhibit plant growth enzymes. Similarly, pyridazine derivatives have been explored as components in advanced materials due to their electronic properties.

In conclusion,3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1111419-50-1) represents a significant advancement in medicinal chemistry with diverse potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation into drug development efforts aimed at addressing inflammatory diseases neurological disorders

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